Cas no 103501-83-3 (7-Chloro-9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one)

7-Chloro-9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one is a heterocyclic organic compound featuring a benzoxepin core structure with chloro and methyl substituents. This compound is of interest in pharmaceutical and synthetic chemistry due to its fused ring system, which serves as a versatile intermediate for the development of bioactive molecules. The presence of the chloro group enhances reactivity for further functionalization, while the methyl substitution contributes to steric and electronic modulation. Its rigid scaffold is valuable in medicinal chemistry for designing ligands with targeted binding properties. The ketone functionality at the 5-position allows for diverse derivatization, making it a useful building block in organic synthesis.

7-Chloro-9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one structure

103501-83-3 structure

Product Name:7-Chloro-9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one

CAS No:103501-83-3

MF:C₁₁H₁₁ClO₂

MW:210.656842470169

CID:125702

PubChem ID:4347254

Update Time:2025-06-07

7-Chloro-9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one Chemical and Physical Properties

Names and Identifiers

- 1-Benzoxepin-5(2H)-one,7-chloro-3,4-dihydro-9-methyl-
- 7-chloro-9-methyl-3,4-dihydro-2H-1-benzoxepin-5-one
- 7-Chloro-9-methyl-3,4-dihydro-2H-benzo[b]oxepin-5-one
- 1-Benzoxepin-5(2H)-one,7-chloro-3,4-dihydro-9-methyl
- BXQCAAAJCZAMKV-UHFFFAOYSA-N
- EN300-109208
- CCG-356034
- 7-chloro-9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one
- 7-Chloro-9-methyl-3,4-dihydro-1-benzoxepin-5(2H)-one
- 103501-83-3
- SCHEMBL6340500
- DTXSID70402198
- AKOS009328307
- Z384972998
- 7-Chloro-9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one
- Inchi： 1S/C11H11ClO2/c1-7-5-8(12)6-9-10(13)3-2-4-14-11(7)9/h5-6H,2-4H2,1H3
- InChI Key： BXQCAAAJCZAMKV-UHFFFAOYSA-N
- SMILES： ClC1C=C(C)C2=C(C=1)C(CCCO2)=O

Computed Properties

Exact Mass: 210.04500
Monoisotopic Mass: 210.045
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 229
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26.3A^2
XLogP3: 2.7

Experimental Properties

PSA: 26.30000
LogP: 3.00370

7-Chloro-9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C371063-10mg	7-Chloro-9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one	103501-83-3		10mg	$ 50.00	2022-04-01
TRC	C371063-50mg	7-Chloro-9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one	103501-83-3		50mg	$ 185.00	2022-04-01
TRC	C371063-100mg	7-Chloro-9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one	103501-83-3		100mg	$ 275.00	2022-04-01
Enamine	EN300-109208-0.05g	7-chloro-9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one	103501-83-3	95.0%	0.05g	$155.0	2025-02-21
Enamine	EN300-109208-0.1g	7-chloro-9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one	103501-83-3	95.0%	0.1g	$232.0	2025-02-21
Enamine	EN300-109208-0.25g	7-chloro-9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one	103501-83-3	95.0%	0.25g	$331.0	2025-02-21
Enamine	EN300-109208-0.5g	7-chloro-9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one	103501-83-3	95.0%	0.5g	$524.0	2025-02-21
Enamine	EN300-109208-1.0g	7-chloro-9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one	103501-83-3	95.0%	1.0g	$671.0	2025-02-21
Enamine	EN300-109208-2.5g	7-chloro-9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one	103501-83-3	95.0%	2.5g	$1315.0	2025-02-21
Enamine	EN300-109208-5.0g	7-chloro-9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one	103501-83-3	95.0%	5.0g	$1945.0	2025-02-21